Cas no 71641-43-5 ([(2R,4R)-2,3,4,5-Tetrabenzoyloxypentyl] benzoate)

• Product Name: [(2R,4R)-2,3,4,5-Tetrabenzoyloxypentyl] benzoate
• CAS No: 71641-43-5
• MF: C₄₀H₃₂O₁₀
• MW: 672.676092147827
• CID: 2670959
• Update Time: 2023-08-06

[(2R,4R)-2,3,4,5-Tetrabenzoyloxypentyl] benzoate Chemical and Physical Properties

Names and Identifiers

• D-Arabinitol pentabenzoate
• [(2R,4R)-2,3,4,5-Tetrabenzoyloxypentyl] benzoate

• Inchi： 1S/C40H32O10/c41-36(28-16-6-1-7-17-28)46-26-33(48-38(43)30-20-10-3-11-21-30)35(50-40(45)32-24-14-5-15-25-32)34(49-39(44)31-22-12-4-13-23-31)27-47-37(42)29-18-8-2-9-19-29/h1-25,33-35H,26-27H2/t33-,34-/m1/s1
• InChI Key： ONSNNRCRCCRTMP-KKLWWLSJSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C([C@@H](COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)[C@@H](COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 672.2
• Monoisotopic Mass: 672.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 50
• Rotatable Bond Count: 19
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132